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Compound of Interest

Compound Name: 2-Bromotriphenylene

Cat. No.: B175828 Get Quote

Essential guidance for the safe handling and environmentally responsible disposal of 2-
Bromotriphenylene, ensuring minimal environmental impact and adherence to laboratory

safety protocols.

This document provides a comprehensive, step-by-step protocol for the disposal of 2-
Bromotriphenylene, a chemical compound utilized in scientific research and development.[1]

Adherence to these procedures is critical for ensuring the safety of laboratory personnel and

the protection of the environment.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-Bromotriphenylene with

the appropriate personal protective equipment (PPE). This compound is known to cause skin

and eye irritation, and may cause respiratory irritation.[1]

Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[1] Emergency eye wash fountains and safety showers

should be readily accessible.[1]

Personal Protective Equipment (PPE):

Hand Protection: Wear protective gloves.[1]

Eye and Face Protection: Use chemical goggles or safety glasses and a face shield.[1]
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Skin and Body Protection: Wear suitable protective clothing and safety shoes.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Spill Management: In the event of a spill, stop the leak if it is safe to do so. Sweep or shovel

the spilled solid material into an appropriate container for disposal, minimizing dust

generation.[1]

II. Chemical and Physical Properties
A summary of the key quantitative data for 2-Bromotriphenylene is provided in the table

below.

Property Value

Molecular Formula C18H11Br[1][2][3]

Molecular Weight 307.18 g/mol [2][3]

CAS Number 19111-87-6[1]

Appearance White to Orange to Green powder to crystal[2]

Melting Point 132.0 to 136.0 °C[4]

Boiling Point 482.9 ± 14.0 °C (Predicted)[4]

Density 1.477 g/cm³[4]

III. Step-by-Step Disposal Protocol
The recommended method for the disposal of 2-Bromotriphenylene is through incineration by

a licensed hazardous waste disposal company.

Consult Local Regulations: Before initiating any disposal procedure, it is mandatory to

consult with your institution's Environmental Health and Safety (EHS) office and review all

applicable local, state, and federal regulations regarding chemical waste disposal.

Waste Collection:
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Collect waste 2-Bromotriphenylene in a designated, properly labeled, and sealed

container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.

Arrange for Professional Disposal: Contact a licensed hazardous waste disposal company to

arrange for the collection and disposal of the material.

Incineration: The recommended disposal method is to "remove to an authorized incinerator

equipped with an afterburner and a flue gas scrubber."[1] This ensures the complete

destruction of the compound and minimizes the release of harmful substances into the

environment.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Bromotriphenylene.
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Start: 2-Bromotriphenylene Waste Generated

BB

Consult Institutional EHS and Local Regulations

Is On-site Treatment Permitted?

Collect in a Labeled, Sealed Container

No

Store in Designated Hazardous Waste Area

Arrange for Licensed Hazardous Waste Disposal

Transport to Authorized Incinerator with Afterburner and Scrubber

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 2-Bromotriphenylene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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